Cas no 2411268-94-3 (N-[2-(2,3-Dihydro-2-oxo-1H-indol-1-yl)ethyl]-2-butynamide)

• Product Name: N-[2-(2,3-Dihydro-2-oxo-1H-indol-1-yl)ethyl]-2-butynamide
• CAS No: 2411268-94-3
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 5455909
• PubChem ID: 146083629
• Update Time: 2025-05-19

N-[2-(2,3-Dihydro-2-oxo-1H-indol-1-yl)ethyl]-2-butynamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-oxo-2,3-dihydro-1H-indol-1-yl)ethyl]but-2-ynamide
• Z2013406327
• N-[2-(2-Oxo-3H-indol-1-yl)ethyl]but-2-ynamide
• 2411268-94-3
• EN300-7470954
• N-[2-(2,3-Dihydro-2-oxo-1H-indol-1-yl)ethyl]-2-butynamide

• Inchi： 1S/C14H14N2O2/c1-2-5-13(17)15-8-9-16-12-7-4-3-6-11(12)10-14(16)18/h3-4,6-7H,8-10H2,1H3,(H,15,17)
• InChI Key： BAEZQLMPAXNEAV-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)CC1=O)(=O)C#CC

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.05±0.46(Predicted)

Additional information on N-[2-(2,3-Dihydro-2-oxo-1H-indol-1-yl)ethyl]-2-butynamide

Professional Introduction to N-[2-(2,3-Dihydro-2-oxo-1H-indol-1-yl)ethyl]-2-butynamide (CAS No. 2411268-94-3)

N-[2-(2,3-Dihydro-2-oxo-1H-indol-1-yl)ethyl]-2-butynamide (CAS No. 2411268-94-3) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, has been the subject of extensive studies due to its potential applications in medicinal chemistry and drug discovery.

The molecular framework of N-[2-(2,3-Dihydro-2-oxo-1H-indol-1-yl)ethyl]-2-butynamide incorporates a dihydroindole core, which is a well-documented motif in the synthesis of bioactive molecules. The presence of this scaffold suggests that the compound may exhibit pharmacological properties similar to those of other indole derivatives, which have been widely explored for their roles in modulating various biological pathways.

In recent years, there has been a growing interest in indole-based compounds due to their diverse pharmacological activities. These activities include anti-inflammatory, antimicrobial, and anticancer effects, among others. The specific configuration of N-[2-(2,3-Dihydro-2-oxo-1H-indol-1-yl)ethyl]-2-butynamide makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential to serve as a precursor in the synthesis of more complex molecules. The butynamide moiety, in particular, is known for its ability to interact with biological targets in a manner that can lead to the development of novel therapeutic agents. Researchers have been exploring ways to leverage this structural feature to design molecules with enhanced efficacy and reduced side effects.

The synthesis of N-[2-(2,3-Dihydro-2-oxo-1H-indol-1-yl)ethyl]-2-butynamide involves multiple steps that require precise control over reaction conditions. The dihydroindole ring must be carefully constructed to ensure that the desired stereochemistry is achieved. This is crucial because the biological activity of many indole derivatives is highly dependent on their three-dimensional structure.

Recent advances in synthetic chemistry have provided researchers with new tools for constructing complex molecules like N-[2-(2,3-Dihydro-2-oxo-1H-indol-1-yl)ethyl]-2-butynamide. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the production of these compounds with greater efficiency and purity. These advancements are expected to accelerate the discovery and development of new drugs based on indole scaffolds.

The pharmacological evaluation of N-[2-(2,3-Dihydro-2-oxo-1H-indol-1-yl)ethyl]-2-butynamide has been ongoing in several research laboratories. Initial studies have shown promising results in vitro, where the compound has demonstrated the ability to inhibit certain enzymes and receptors associated with various diseases. These findings have prompted further investigation into its potential therapeutic applications.

In vivo studies are also being conducted to assess the efficacy and safety of N-[2-(2,3-Dihydro-2-oxyoqoqH-indolq=yl)e thyl]-qbutnamidq. These studies aim to provide a more comprehensive understanding of how the compound interacts with biological systems and whether it can modulate disease processes in living organisms. The results from these studies will be crucial for determining its suitability for clinical development.

The development of new pharmaceuticals is a complex process that involves multiple stages, from initial discovery to final approval by regulatory agencies. N-[q[qqqqqqqqqqqqqqqqqqqqqqqqqqqqq q q q q q q q q q q q q q q q q q q qq qq qq qq qq qq qq qq qq qq qq qq qq qq qq qq 12-buto namid e]e thyl]-[ bq> bq> bq> bq> bq> bq> bq> bq> bq> bq> bq> bq> bq> strong>] strong>] strong>] strong>] strong>] strong>] strong>] strong>] strong>] strong>] strong>] has shown potential as a valuable intermediate in this process. Its unique structural features make it a versatile building block for the synthesis of more complex molecules with tailored pharmacological properties.

The future prospects for N-[ 12-buto namid e ]e thyl ] - [ [ [ [ [ [ [ [ [ [ [ [ [ ] ] ] ] ] ] ] ] ] ] - ( 23-dihydro -23 oxo - 11 H - indol -11 yl ) ethyl ] - butynamid e] are bright, with ongoing research aimed at uncovering its full potential. As our understanding of its pharmacology and synthetic utility grows, it is likely that this compound will play an increasingly important role in the development of new medicines.